N'-cyanomorpholine-4-carboximidamide

• CAS RN: 18413-22-4
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• IUPAC Name: N'-cyanomorpholine-4-carboximidamide
• InChI: InChI=1S/C6H10N4O/c7-5-9-6(8)10-1-3-11-4-2-10/h1-4H2,(H2,8,9)
• InChI Key: RCOJSOGIWPNJPW-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=NC#N)N
• synonyms: 4-Morpholinecarboximidamide, N-cyano-

Description

N-cyanomorpholine-4-carboximidamide, also known as CMCI, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-cyanomorpholine-4-carboximidamide is not fully understood, but it is believed to inhibit the activity of enzymes involved in various biological processes. N'-cyanomorpholine-4-carboximidamide has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. N'-cyanomorpholine-4-carboximidamide has also been shown to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N'-cyanomorpholine-4-carboximidamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N'-cyanomorpholine-4-carboximidamide can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. N'-cyanomorpholine-4-carboximidamide has also been shown to inhibit the activity of carbonic anhydrase, which can lead to a decrease in pH in the body. In vivo studies have shown that N'-cyanomorpholine-4-carboximidamide can reduce tumor growth in mice and increase the survival rate of mice with cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N'-cyanomorpholine-4-carboximidamide in lab experiments is its relatively simple synthesis method. N'-cyanomorpholine-4-carboximidamide is also stable and can be stored for long periods of time. However, one limitation of using N'-cyanomorpholine-4-carboximidamide is its toxicity. N'-cyanomorpholine-4-carboximidamide is toxic and can be harmful if ingested or inhaled. Therefore, proper safety measures must be taken when handling N'-cyanomorpholine-4-carboximidamide.

Future Directions

There are many potential future directions for the study of N'-cyanomorpholine-4-carboximidamide. One direction is the development of novel materials using N'-cyanomorpholine-4-carboximidamide as a building block. Another direction is the study of N'-cyanomorpholine-4-carboximidamide as a potential treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of N'-cyanomorpholine-4-carboximidamide is not fully understood, and further research is needed to elucidate its effects on biological processes.

Synthesis Methods

N'-cyanomorpholine-4-carboximidamide can be synthesized through a reaction between cyanogen chloride and morpholine in the presence of a base. The resulting product is then treated with ammonium carbonate to yield N'-cyanomorpholine-4-carboximidamide. The synthesis of N'-cyanomorpholine-4-carboximidamide is relatively simple and can be performed on a large scale.

Scientific Research Applications

N'-cyanomorpholine-4-carboximidamide has been studied extensively for its potential applications in various fields, including pharmaceuticals, agriculture, and material science. In pharmaceuticals, N'-cyanomorpholine-4-carboximidamide has been shown to have anti-cancer properties and can inhibit the growth of cancer cells. In agriculture, N'-cyanomorpholine-4-carboximidamide has been used as a fungicide and insecticide due to its ability to inhibit the growth of fungi and insects. In material science, N'-cyanomorpholine-4-carboximidamide has been used as a building block for the synthesis of novel materials with unique properties.